Cas no 1065484-44-7 (1-(1-Methyl-1H-benzoiMidazol-2-yl)-piperidin-4-ol)

• Product Name: 1-(1-Methyl-1H-benzoiMidazol-2-yl)-piperidin-4-ol
• CAS No: 1065484-44-7
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 1003982
• PubChem ID: 45786751
• Update Time: 2025-04-20

1-(1-Methyl-1H-benzoiMidazol-2-yl)-piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-benzoiMidazol-2-yl)-piperidin-4-ol
• 1-(1-methylbenzimidazol-2-yl)piperidin-4-ol
• 1-(1-Methyl-1H-benzimidazol-2-yl)-4-piperidinol
• 1-(1-Methyl-1H-benzimidazol-2-yl)piperidin-4-ol
• DB-300329
• 1065484-44-7
• 1-(1-methyl-1H-1,3-benzodiazol-2-yl)piperidin-4-ol
• 1-(1-Methyl-1H-benzo[d]imidazol-2-yl)piperidin-4-ol
• DTXSID40671430
• AKOS013660277
• 1-(1-Methyl-1H-benzoiMidazol-2-yl)-piperidin-4-ol, 98+% C13H17N3O, MW: 231.3

• MDL： MFCD10698912
• Inchi： 1S/C13H17N3O/c1-15-12-5-3-2-4-11(12)14-13(15)16-8-6-10(17)7-9-16/h2-5,10,17H,6-9H2,1H3
• InChI Key： CFCCHFGHIXUNQN-UHFFFAOYSA-N
• SMILES： OC1CCN(C2=NC3C=CC=CC=3N2C)CC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.3Ų

Experimental Properties

• Density: 1.29